N-[3-(2-chloroacetyl)-2,5-dimethyl-1H-pyrrol-1-yl]-3-methyl-4-oxo-3,4-dihydrophthalazine-1-carboxamide

• IUPAC Name: N-[3-(2-chloroacetyl)-2,5-dimethylpyrrol-1-yl]-3-methyl-4-oxophthalazine-1-carboxamide
• InChI: InChI=1S/C18H17ClN4O3/c1-10-8-14(15(24)9-19)11(2)23(10)21-17(25)16-12-6-4-5-7-13(12)18(26)22(3)20-16/h4-8H,9H2,1-3H3,(H,21,25)
• InChI Key: HJQSWTWQMZMPNO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(N1NC(=O)C2=NN(C(=O)C3=CC=CC=C32)C)C)C(=O)CCl
• Molecular Formula: C18H17ClN4O3
• Molecular Weight: 372.8 g/mol

Description

The compound “N-[3-(2-chloroacetyl)-2,5-dimethyl-1H-pyrrol-1-yl]-3-methyl-4-oxo-3,4-dihydrophthalazine-1-carboxamide” is a complex organic molecule. Unfortunately, there is limited information available about this specific compound.

Scientific Research Applications

Synthesis of Heterocyclic Compounds

Researchers have explored the utility of related chemical structures in synthesizing various heterocyclic compounds. For instance, the reaction of hexachloroacetone with activated acetylenes in the presence of N-heterocycles leads to the synthesis of trichloromethylated bridgehead N-heterocycles, highlighting a method for introducing complexity into heterocyclic frameworks (Yavari, Sabbaghan, & Hossaini, 2006). Similarly, the synthesis of new thiazole and pyrazole derivatives based on 4,5,6,7-tetrahydrobenzothiophene moiety demonstrates the compound's role in antimicrobial activity studies (Gouda, Berghot, Abd El-Ghani, & Khalil, 2010).

Antimicrobial and Anticancer Activities

Some derivatives synthesized using structurally similar compounds have been evaluated for their antimicrobial and anticancer activities. For example, pyrazolo[3,4-d]pyrimidin-4-one derivatives have shown promising results in anticancer activity tests, suggesting the potential for developing new therapeutic agents (Abdellatif, Abdelall, Abdelgawad, Ahmed, & Bakr, 2014).

Novel Synthetic Routes and Molecular Interaction Studies

Thermolysis of certain derivatives provides new synthetic routes to pyrrolo[2,3-c]pyridazines, illustrating the compound's versatility in synthesizing novel heterocyclic structures (Maeba & Castle, 1979). Additionally, studies on molecular interactions of analogous compounds with receptors can offer insights into designing more effective drug molecules (Shim, Welsh, Cartier, Edwards, & Howlett, 2002).